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Compound of Interest

Compound Name: Antimony triacetate

Cat. No.: B147852 Get Quote

Essential Safety and Handling Guide for
Antimony Triacetate
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Antimony triacetate, including detailed operational

and disposal plans.

Hazard Identification and Safety Summary
Antimony triacetate is a chemical that poses several health and environmental risks. It is

harmful if swallowed or inhaled and causes severe skin burns and serious eye damage.[1][2][3]

It is also toxic to aquatic life with long-lasting effects.[1][4][5] Adherence to strict safety

protocols is crucial to minimize exposure and ensure a safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b147852?utm_src=pdf-interest
https://www.benchchem.com/product/b147852?utm_src=pdf-body
https://www.benchchem.com/product/b147852?utm_src=pdf-body
https://www.chemicalbook.com/msds/antimony-triacetate.pdf
https://www.gelest.com/wp-content/uploads/CXAN010_ANTIMONY-ACETATE_GHS-US_English-US.pdf
https://www.matrix-chem.com/en/static/upload/file/20220805/1659669630234370.pdf
https://www.chemicalbook.com/msds/antimony-triacetate.pdf
https://www.oxfordlabfinechem.com/msds/(A-00994)ANTIMONY%20(III)%20ACETATE.pdf
https://www.chemos.de/import/data/msds/GB_en/6923-52-0-A0046014-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[1][5]

Acute Toxicity (Inhalation) Harmful if inhaled.[1][5]

Skin Corrosion/Irritation Causes severe skin burns.[2][3]

Eye Damage/Irritation Causes serious eye damage.[2][3]

Hazardous to the Aquatic Environment
Toxic to aquatic life with long-lasting effects.[1]

[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Antimony triacetate
to prevent skin, eye, and respiratory exposure.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.[1][2][4] Contact

lenses should not be worn.[2]

Protects against splashes and

dust, preventing serious eye

damage.

Skin Protection

Neoprene or nitrile rubber

gloves.[2] Wear suitable

protective clothing to prevent

skin contact.[2]

Prevents direct contact with

the skin, avoiding burns and

irritation.[2][3]

Respiratory Protection

Use a NIOSH-certified dust

and mist respirator where

inhalation exposure may occur.

[2] A full-face respirator may be

necessary if exposure limits

are exceeded.[6]

Protects against inhalation of

harmful dust particles.

Experimental Workflow for Handling Antimony
Triacetate
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The following diagram outlines the standard operating procedure for the safe handling of

Antimony triacetate from receipt to disposal.

Workflow for Safe Handling of Antimony Triacetate

Receiving and Storage

Handling and Use

Waste Disposal

1. Receive Shipment

2. Inspect Container for Damage

3. Store in a Cool, Dry, Well-Ventilated Area

4. Don Appropriate PPE

5. Weigh in a Ventilated Enclosure

6. Use in Experiment

7. Decontaminate Equipment

8. Collect Waste in Labeled, Sealed Container

9. Dispose via Licensed Disposal Company
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Caption: Standard operating procedure for handling Antimony triacetate.

Detailed Operational Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

Store Antimony triacetate in a tightly closed container in a cool, dry, and well-ventilated

place.[1][7]

Keep away from moisture, heat, and strong oxidizing agents.[4][7]

2. Handling and Use:

Always handle Antimony triacetate in a well-ventilated area, preferably within a chemical

fume hood, to avoid the formation and inhalation of dust.[1][4]

Ensure that an emergency eye wash station and safety shower are readily accessible.[2]

Do not eat, drink, or smoke in the area where the chemical is handled.[1][5]

Wash hands thoroughly after handling the substance.[1][4]

3. Accidental Release Measures:

In case of a spill, evacuate the area.[2]

Wear appropriate PPE, including respiratory protection, during cleanup.[2][4]

Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.[1][4]

Prevent the spilled material from entering drains or waterways.[1][4]

4. First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4]

Disposal Plan
Antimony triacetate and its containers must be disposed of as hazardous waste.[5]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1][4]

One disposal method involves dissolving or mixing the material with a combustible solvent

and burning it in a chemical incinerator equipped with an afterburner and scrubber.[1][4]

Do not allow the chemical to be released into the environment.[1][4] Empty containers may

retain product residue and should be handled as hazardous waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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